Cas no 593959-13-8 (2-THIAZOLAMINE, 4-METHYL-5-[4-(METHYLSULFONYL)PHENYL]-)

• Product Name: 2-THIAZOLAMINE, 4-METHYL-5-[4-(METHYLSULFONYL)PHENYL]-
• CAS No: 593959-13-8
• MF: C₁₁H₁₂N₂O₂S₂
• MW: 268.355179786682
• CID: 3277962
• PubChem ID: 57473751
• Update Time: 2025-07-15

2-THIAZOLAMINE, 4-METHYL-5-[4-(METHYLSULFONYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• 2-THIAZOLAMINE, 4-METHYL-5-[4-(METHYLSULFONYL)PHENYL]-
• 4-METHYL-5-(4-(METHYLSULFONYL)PHENYL)THIAZOL-2-AMINE
• SCHEMBL48725
• 5-(4-Methanesulfonyl-phenyl)-4-methyl-thiazol-2-ylamine
• 593959-13-8
• WPUCLFXOVJEOKL-UHFFFAOYSA-N
• NHC07112

• Inchi： 1S/C11H12N2O2S2/c1-7-10(16-11(12)13-7)8-3-5-9(6-4-8)17(2,14)15/h3-6H,1-2H3,(H2,12,13)
• InChI Key： WPUCLFXOVJEOKL-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(S(C)(=O)=O)C=C2)=C(C)N=C1N

Computed Properties

• Exact Mass: 268.03401998Da
• Monoisotopic Mass: 268.03401998Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-THIAZOLAMINE, 4-METHYL-5-[4-(METHYLSULFONYL)PHENYL]-

Introduction to 4-Methyl-5-[4-(Methylsulfonyl)phenyl]-2-thiazolamine (CAS No. 593959-13-8)

4-Methyl-5-[4-(methylsulfonyl)phenyl]-2-thiazolamine, also known by its CAS number 593959-13-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazolamine class and is characterized by its unique structural features, which include a thiazole ring and a substituted phenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-Methyl-5-[4-(methylsulfonyl)phenyl]-2-thiazolamine is defined by a central thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The presence of the methyl group at the 4-position and the 4-(methylsulfonyl)phenyl substituent at the 5-position imparts specific chemical and biological properties to the molecule. The methylsulfonyl group, in particular, is known for its ability to enhance the solubility and metabolic stability of the compound, making it an attractive candidate for drug development.

Recent studies have explored the potential therapeutic applications of 4-Methyl-5-[4-(methylsulfonyl)phenyl]-2-thiazolamine. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-Methyl-5-[4-(methylsulfonyl)phenyl]-2-thiazolamine may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-Methyl-5-[4-(methylsulfonyl)phenyl]-2-thiazolamine has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells. These findings highlight the potential of 4-Methyl-5-[4-(methylsulfonyl)phenyl]-2-thiazolamine as a novel anticancer agent.

The pharmacokinetic properties of 4-Methyl-5-[4-(methylsulfonyl)phenyl]-2-thiazolamine have also been studied to assess its suitability for clinical use. In animal models, this compound has shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, preliminary toxicity studies have indicated that 4-Methyl-5-[4-(methylsulfonyl)phenyl]-2-thiazolamine is well-tolerated at therapeutic doses, with no significant adverse effects observed.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 4-Methyl-5-[4-(methylsulfonyl)phenyl]-2-thiazolamine. Phase I trials have demonstrated that the compound is safe and well-tolerated in healthy volunteers, with no serious adverse events reported. Phase II trials are currently being conducted to assess its effectiveness in treating specific inflammatory and cancer conditions.

In conclusion, 4-Methyl-5-[4-(methylsulfonyl)phenyl]-2-thiazolamine (CAS No. 593959-13-8) is a promising compound with a range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in the treatment of various diseases.